2-hydroxy-N'-(2-methoxyphenyl)-2,2-bis[3-(trifluoromethyl)phenyl]acetohydrazide

• IUPAC Name: 2-hydroxy-N'-(2-methoxyphenyl)-2,2-bis[3-(trifluoromethyl)phenyl]acetohydrazide
• InChI: InChI=1S/C23H18F6N2O3/c1-34-19-11-3-2-10-18(19)30-31-20(32)21(33,14-6-4-8-16(12-14)22(24,25)26)15-7-5-9-17(13-15)23(27,28)29/h2-13,30,33H,1H3,(H,31,32)
• InChI Key: XMQPHMTWRQZZIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NNC(=O)C(C2=CC(=CC=C2)C(F)(F)F)(C3=CC(=CC=C3)C(F)(F)F)O
• Molecular Formula: C23H18F6N2O3
• Molecular Weight: 484.4 g/mol

Description

The compound “2-hydroxy-N’-(2-methoxyphenyl)-2,2-bis[3-(trifluoromethyl)phenyl]acetohydrazide” is a complex organic molecule. It contains several functional groups including a hydroxy group (-OH), a methoxy group (-OCH3), a trifluoromethyl group (-CF3), and an acetohydrazide group (-CONHNH2). These functional groups could potentially confer a variety of chemical properties to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings, polar functional groups, and nonpolar groups would all influence its three-dimensional shape.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The hydroxy and methoxy groups might participate in nucleophilic substitution or elimination reactions. The trifluoromethyl groups could potentially undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like -OH and -OCH3 would likely make it somewhat polar and potentially capable of forming hydrogen bonds.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, future research might focus on testing its efficacy and safety in preclinical and clinical trials.